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Introduction

Chronic Hepatitis B Virus (HBV) infection remains a significant global health challenge, with
current treatments primarily focused on long-term viral suppression rather than a definitive
cure. The persistence of covalently closed circular DNA (cccDNA) in the nucleus of infected
hepatocytes is a key obstacle to viral eradication.[1][2][3] CCC-0975 is a novel disubstituted
sulfonamide compound that specifically inhibits the formation of HBV cccDNA from its
precursor, relaxed circular DNA (rcDNA).[4][5][6][7][8] Its mechanism of action, which is distinct
from that of currently approved nucleos(t)ide analogues (NAs) that target the viral polymerase,
makes it a promising candidate for combination therapy.[4][9]

This document provides detailed application notes and protocols for researchers interested in
evaluating the potential of CCC-0975 in combination with other anti-HBV drugs, such as
Entecavir (ETV), Lamivudine (LAM), and Tenofovir (TDF).

Mechanism of Action and Rationale for Combination
Therapy
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CCC-0975 interferes with the conversion of rcDNA to cccDNA, a critical step in the
establishment and persistence of HBV infection.[4][5][6][7][8] The proposed mechanism
involves the inhibition of deproteination of rcDNA, which is a prerequisite for its conversion into
cccDNA.[6][8] By targeting a host-mediated process, CCC-0975 may have a higher barrier to
resistance development compared to drugs targeting viral enzymes.

Nucleos(t)ide analogues like ETV, LAM, and TDF are potent inhibitors of the HBV reverse
transcriptase, thereby blocking the synthesis of new viral rcDNA from pregenomic RNA
(pPgRNA).[9][10] However, they do not directly affect the existing pool of cccDNA.[9] A
combination therapy of CCC-0975 with an NA is hypothesized to have a synergistic or additive
effect by simultaneously blocking both the formation of new cccDNA and the replenishment of
the rcDNA pool. This dual-pronged attack could lead to a more profound and sustained
reduction in viral replication and potentially contribute to a functional cure.

Quantitative Data on Antiviral Activity

While specific data on the combination of CCC-0975 with other anti-HBV drugs is not yet
publicly available, the following table illustrates how such data would be presented. The values
provided are hypothetical and for illustrative purposes only.
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Viral Load
Drug/Combi Selectivity Combinatio  Reduction
. EC50 (pM) CC50 (pM)
nation Index (SI) nIndex (Cl) (logl0
IU/mL)
CCC-0975 10[4] >100 >10 - 1.5
Entecavir
0.01 >100 >10000 - 3.0
(ETV)
Lamivudine
0.1 >100 >1000 - 25
(LAM)
Tenofovir
0.05 >100 >2000 - 2.8
(TDF)
CCC-0975 + 1(s ) 40
< ner >4,
ETV (1:1) ynergy
CCC-0975 + N
=1 (Additive) >3.5
LAM (1:1)
CCC-0975 + 1 ) 40
< ner >4,
TDF (1:1) ynergy

EC50: 50% effective concentration for inhibiting HBV replication. CC50: 50% cytotoxic
concentration. Selectivity Index (SI): CC50/EC50. A higher Sl indicates a better safety profile.
Combination Index (CI): A quantitative measure of drug interaction. Cl < 1 indicates synergy, ClI
=1 indicates an additive effect, and Cl > 1 indicates antagonism.[11][12]

Experimental Protocols

In Vitro Anti-HBV Activity and Cytotoxicity Assays

Objective: To determine the EC50 and CC50 of CCC-0975 and other anti-HBV drugs, alone
and in combination.

Cell Line: HepG2.2.15 cells, a human hepatoblastoma cell line that stably expresses HBV.[13]
[14]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3421587/
https://www.researchgate.net/post/How-to-calculate-Combination-Index-CI-for-drug-drug-interaction
https://pmc.ncbi.nlm.nih.gov/articles/PMC5328565/
https://www.benchchem.com/product/b15609303/docs?utm_src=pdf-body#application-notes-and-protocols-ccc-0975-in-combination-with-other-anti-hbv-drugs
https://pubmed.ncbi.nlm.nih.gov/8721544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1773159/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Protocol:

Cell Seeding: Seed HepG2.2.15 cells in 96-well plates at a density of 5 x 10"4 cells/well and
incubate overnight.

Drug Treatment: Prepare serial dilutions of CCC-0975 and the other anti-HBV drugs (e.qg.,
ETV, LAM, TDF) in cell culture medium. For combination studies, use a checkerboard
dilution format.[15]

Incubation: Remove the old medium from the cells and add the drug-containing medium.
Incubate the plates for 7 days, changing the medium every 2-3 days.

Supernatant Collection: After 7 days, collect the cell culture supernatant for quantification of
secreted HBV DNA (a marker of viral replication).

HBV DNA Quantification: Extract viral DNA from the supernatant and quantify using real-time
PCR.

Cytotoxicity Assay: In a parallel plate with uninfected cells (or HepG2.2.15 cells where HBV
replication is suppressed), assess cell viability using a standard method such as the MTT or
CellTiter-Glo assay.[16]

Data Analysis: Calculate the EC50 and CC50 values by fitting the dose-response data to a
sigmoidal curve using appropriate software (e.g., GraphPad Prism).

Synergy Analysis using the Combination Index (ClI)
Method

Objective: To determine the nature of the interaction between CCC-0975 and other anti-HBV

drugs.

Protocol:

Experimental Setup: Perform a checkerboard assay as described above, testing a range of
concentrations for each drug, both alone and in combination.
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o Data Collection: Determine the fractional inhibition of HBV replication for each drug
concentration and combination.

o CI Calculation: Use a software program like CompuSyn or SynergyFinder to calculate the
Combination Index (CI) based on the median-effect principle of Chou-Talalay.[11][12][17] The
Cl is calculated using the following formula for two drugs: Cl = (D)1/(Dx)1 + (D)2/(Dx)2
Where (Dx)1 and (Dx)2 are the concentrations of drug 1 and drug 2 alone that produce a
certain effect (e.g., 50% inhibition), and (D)1 and (D)2 are the concentrations of the drugs in
combination that produce the same effect.

* Interpretation:
o CI < 1: Synergism
o CI = 1: Additive effect

o CI > 1: Antagonism
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Caption: HBV rcDNA to cccDNA conversion pathway and points of drug intervention.
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Experimental Workflow: Evaluating Anti-HBV Drug
Combinations
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Interpretation of Results

Conclusion & Future Studies

Synergy (Cl < 1) Antagonism (CI > 1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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